Cas no 894051-91-3 (6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazine)

6-(4-Bromophenyl)-3-(methylsulfanyl)-1,2,4-triazolo[4,3-b]pyridazine is a heterocyclic compound featuring a triazolopyridazine core substituted with a 4-bromophenyl group at the 6-position and a methylsulfanyl moiety at the 3-position. This structure confers potential utility in medicinal chemistry and materials science due to its electron-rich aromatic system and reactive sites for further functionalization. The bromophenyl group enhances its suitability for cross-coupling reactions, while the methylsulfanyl substituent offers versatility in derivatization. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing pharmacologically active compounds or advanced materials with tailored properties. The compound is typically characterized by high purity and stability under standard handling conditions.
6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazine structure
894051-91-3 structure
Product Name:6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazine
CAS No:894051-91-3
MF:C12H9BrN4S
MW:321.195659399033
CID:5801608
Update Time:2025-06-09

6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

    • 6-(4-bromophenyl)-3-methylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine
    • 1,2,4-Triazolo[4,3-b]pyridazine, 6-(4-bromophenyl)-3-(methylthio)-
    • 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazine
    • Inchi: 1S/C12H9BrN4S/c1-18-12-15-14-11-7-6-10(16-17(11)12)8-2-4-9(13)5-3-8/h2-7H,1H3
    • InChI Key: QSTONBZZIUUMRC-UHFFFAOYSA-N
    • SMILES: C12=NN=C(SC)N1N=C(C1=CC=C(Br)C=C1)C=C2

Experimental Properties

  • Density: 1.67±0.1 g/cm3(Predicted)
  • pka: -0.69±0.30(Predicted)

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Additional information on 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazine

Introduction to 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine (CAS No. 894051-91-3)

6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine (CAS No. 894051-91-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine make it a promising candidate for various drug development programs.

The molecular structure of 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine consists of a triazolopyridazine core functionalized with a 4-bromophenyl group and a methylsulfanyl substituent. The bromine atom at the para position of the phenyl ring and the methylsulfanyl group on the triazolopyridazine moiety contribute to its distinct chemical properties and biological activities. These functional groups can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine in various therapeutic areas. One notable application is in the field of anticancer research. Studies have shown that this compound exhibits significant antiproliferative activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine has been found to inhibit the activity of kinases such as AKT and ERK, which are crucial for cancer cell growth.

In addition to its anticancer properties, 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine has also shown promise in other therapeutic areas. Research has indicated that this compound may have anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine have been studied to evaluate its suitability as a drug candidate. In vitro and in vivo studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important factors for its therapeutic efficacy.

To further understand the biological activities and mechanisms of action of 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine, several research groups have conducted detailed molecular studies. Techniques such as X-ray crystallography and molecular docking simulations have provided insights into how this compound interacts with its target proteins. These studies have revealed that 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine binds to specific pockets within target proteins with high affinity and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine in human subjects. Early-phase trials have shown promising results with manageable side effects. The compound is being tested in various cancer types as well as inflammatory conditions. These trials are expected to provide valuable data on its therapeutic potential and guide future drug development efforts.

In conclusion, 6-(4-bromophenyl)-3-(methylsulfanyl)-1,2,4triazolo[4,3-b]pyridazine (CAS No. 894051-91-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.

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